Cas no 1361773-25-2 (3-Cyano-2-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Cyano-2-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1361773-25-2
• MF: C₇H₂F₃N₃O₃
• MW: 233.104291439056
• CID: 4912113
• Update Time: 2025-10-29

3-Cyano-2-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F3N3O3/c8-7(9,10)16-5-1-2-12-6(13(14)15)4(5)3-11/h1-2H
• InChI Key： AIHHOLUTCZVVHD-UHFFFAOYSA-N
• SMILES： FC(OC1C=CN=C(C=1C#N)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 318
• XLogP3: 1.9
• Topological Polar Surface Area: 91.7

Additional information on 3-Cyano-2-nitro-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Cyano-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1361773-25-2)

3-Cyano-2-nitro-4-(trifluoromethoxy)pyridine, with the CAS number 1361773-25-2, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique nitro, cyano, and trifluoromethoxy functional groups. These moieties contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly exploring its potential due to its structural versatility and reactivity.

The growing interest in 3-Cyano-2-nitro-4-(trifluoromethoxy)pyridine aligns with the broader trend of developing nitrogen-containing heterocycles for drug discovery. In recent years, pyridine derivatives have become a focal point in medicinal chemistry, particularly for their role in designing kinase inhibitors and antimicrobial agents. The compound’s CAS 1361773-25-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its trifluoromethoxy group enhances lipophilicity, a property highly sought after in optimizing drug bioavailability.

From a synthetic perspective, 3-Cyano-2-nitro-4-(trifluoromethoxy)pyridine serves as a key building block for constructing complex molecular architectures. Its cyano group offers a handle for further functionalization, enabling the creation of amides, carboxylic acids, or tetrazoles. Meanwhile, the nitro group can be reduced to amines, expanding its utility in catalysis and material science. Such versatility has led to its inclusion in patents targeting crop protection and pharmaceutical formulations, addressing contemporary challenges like drug resistance and sustainable agriculture.

Environmental and green chemistry considerations are also driving interest in this compound. The trifluoromethoxy substituent is known for its metabolic stability, a trait leveraged in designing eco-friendly agrochemicals. As regulatory pressures mount to reduce the environmental footprint of chemical products, CAS 1361773-25-2 emerges as a candidate for developing low-toxicity alternatives. This aligns with the surge in searches for biodegradable chemicals and green synthesis methods, highlighting its alignment with global sustainability goals.

Analytical characterization of 3-Cyano-2-nitro-4-(trifluoromethoxy)pyridine involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods confirm its purity and structural integrity, critical for applications in high-value industries. The compound’s stability under various conditions makes it suitable for scale-up processes, a topic frequently queried in process chemistry forums. Additionally, its compatibility with microwave-assisted synthesis has been explored, reflecting the demand for time-efficient reactions in modern labs.

In summary, 3-Cyano-2-nitro-4-(trifluoromethoxy)pyridine (CAS 1361773-25-2) represents a convergence of innovation and practicality. Its multifaceted applications—from drug development to agrochemical innovation—underscore its importance in contemporary science. As research continues to uncover new uses, this compound is poised to remain a staple in the toolkit of chemists and engineers tackling 21st-century challenges.